Cas no 700870-64-0 (Butanoic acid,(1-ethyl-4-piperidinyl)methyl ester)
700870-64-0 structure
Product Name:Butanoic acid,(1-ethyl-4-piperidinyl)methyl ester
CAS No:700870-64-0
MF:C12H23NO2
MW:213.316523790359
CID:557224
PubChem ID:45095095
Update Time:2025-04-19
Butanoic acid,(1-ethyl-4-piperidinyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid,(1-ethyl-4-piperidinyl)methyl ester
- Butanoic acid, (1-ethyl-4-piperidinyl)methyl ester (9CI)
- (1-Ethyl-4-piperidinyl)methyl butyrate
- 700870-64-0
-
- Inchi: 1S/C12H23NO2/c1-3-5-12(14)15-10-11-6-8-13(4-2)9-7-11/h11H,3-10H2,1-2H3
- InChI Key: PYMQHZYCYRCEPC-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)CC1CCN(CC)CC1
Computed Properties
- Exact Mass: 213.173
- Monoisotopic Mass: 213.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 2.1
Butanoic acid,(1-ethyl-4-piperidinyl)methyl ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
700870-64-0 (Butanoic acid,(1-ethyl-4-piperidinyl)methyl ester) Related Products
- 1690-75-1(methyl 1-methylpiperidine-4-carboxylate)
- 103039-88-9(Ethyl 4-methylpiperidine-4-carboxylate)
- 5166-67-6(Ethyl 1-Methylpiperidine-3-carboxylate)
- 59184-90-6(Ethyl 2-(piperidin-4-yl)acetate)
- 1126-09-6(Ethyl piperidine-4-carboxylate)
- 24252-37-7(Ethyl 1-methylpiperidine-4-carboxylate)
- 116885-98-4(1-Piperidinebutanoicacid, ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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